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Compound of Interest

Compound Name: Azide-phenylalanine hydrochloride

Cat. No.: B12430034 Get Quote

Essential Safety and Handling Guide for Azide-
phenylalanine Hydrochloride
This guide provides immediate, essential safety protocols and logistical information for handling

Azide-phenylalanine hydrochloride in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Azide-phenylalanine hydrochloride is a chemical compound that requires careful handling

due to its potential hazards. It can be harmful if swallowed, inhaled, or comes into contact with

skin.[1][2] It is known to cause skin and serious eye irritation, and may also lead to respiratory

irritation.[1]
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Hazard Classification Description GHS Hazard Statement

Acute Toxicity, Oral Harmful if swallowed. H302[1][2]

Acute Toxicity, Dermal Harmful in contact with skin. H312[2]

Acute Toxicity, Inhalation Harmful if inhaled. H332[2]

Skin Corrosion/Irritation Causes skin irritation. H315[1]

Serious Eye Damage/Irritation Causes serious eye irritation. H319[1]

Specific Target Organ Toxicity
May cause respiratory

irritation.
H335[1]

Recommended Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when

handling Azide-phenylalanine hydrochloride:
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PPE Category Item Specification

Hand Protection Gloves

Wear appropriate chemical-

resistant gloves. For highly

toxic azide compounds, it is

recommended to use silver

shield gloves underneath nitrile

gloves.[3]

Eye and Face Protection
Safety Glasses/Goggles and

Face Shield

Use safety glasses with side

shields or chemical goggles.[3]

A face shield should be worn

when there is a risk of

splashing.[1]

Skin and Body Protection Laboratory Coat
A flame-retardant, anti-static

lab coat must be worn.[4]

Respiratory Protection Respirator

If engineering controls are

insufficient to maintain airborne

concentrations below exposure

limits, use a NIOSH-approved

respirator.[4]

Step-by-Step Operational Plan
A systematic approach to handling Azide-phenylalanine hydrochloride is crucial for

laboratory safety. The following workflow outlines the key steps from receipt to disposal.
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Workflow for Safe Handling of Azide-phenylalanine Hydrochloride

Receiving and Storage

Handling and Use

Spill and Waste Management

Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Wear Appropriate PPE

Prepare Workstation in Fume Hood

Weigh and Prepare Solution

Conduct Experiment

Manage Spills Promptly

Decontaminate Work Surfaces

Segregate and Label Waste

Dispose of Waste via Authorized Channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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